Ziprasidone Amino Acid Sodium Salt(Ziprasidone Impurity C)

• CAS No.: 1798033-44-9
• Molecular Formula: C₂₁H₂₂ClN₄NaO₂S
• Molecular Weight: 452.93
• Synonyms: [2-Amino-5-[2-[4-(1,2-benzisothiazol-3-yl)piperazin-1-yl]ethyl]-4-chlorophenyl]acetic Acid Sodium Salt; 2-Amino-5-[2-[4-(1,2-benzisothiazol-3-yl)-1-_x000B_piperazinyl]ethyl]-4-chlorobenzeneacetic Acid; Ziprasidone Impurity C

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ziprasidone Amino Acid Sodium Salt typically involves the reaction of Ziprasidone with specific amino acids under controlled conditions. One method involves refluxing a slurry of Ziprasidone base in tetrahydrofuran and water, followed by the addition of aqueous hydrochloric acid solution at elevated temperatures to induce crystallization .

Industrial Production Methods

Industrial production methods for Ziprasidone Amino Acid Sodium Salt may involve high-shear granulation and milling techniques to enhance the solubility and dissolution rate of the compound. These methods are designed to produce the compound in a form that is suitable for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

Ziprasidone Amino Acid Sodium Salt undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxidized derivatives of Ziprasidone Amino Acid Sodium Salt, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

Ziprasidone Amino Acid Sodium Salt has a wide range of scientific research applications, including:

Chemistry: It is used as a reference standard in analytical chemistry to study the properties and behavior of related compounds.

Biology: The compound has been shown to inhibit the activity of certain kinases, making it a potential candidate for cancer research.

Medicine: It is studied for its potential use in treating psychiatric disorders and as an inhibitor of methotrexate analog uptake in urine, which could be useful in cancer therapy.

Industry: The compound’s properties make it suitable for use in the development of new pharmaceutical formulations with enhanced bioavailability and reduced food effects.

Mechanism of Action

The mechanism of action of Ziprasidone Amino Acid Sodium Salt involves its interaction with specific molecular targets and pathways. It has been shown to inhibit the activity of human and Chinese hamster kinases, as well as trypsin and tumor cell growth. This inhibition leads to the induction of apoptosis in cancer cells, making it a promising candidate for cancer therapy .

Comparison with Similar Compounds

Similar Compounds

Ziprasidone Hydrochloride: This is the hydrochloride salt form of Ziprasidone, commonly used in the treatment of schizophrenia and bipolar disorder.

Ziprasidone Mesylate: This is the mesylate salt form of Ziprasidone, used for intramuscular injections in acute agitation cases.

Ziprasidone Related Compound F: This compound is a related impurity used as a reference standard in pharmaceutical testing.

Uniqueness

Ziprasidone Amino Acid Sodium Salt is unique due to its specific amino acid modification, which imparts distinct properties compared to other forms of Ziprasidone. Its ability to inhibit kinase activity and induce apoptosis in cancer cells sets it apart from other related compounds .